N-[2-chloro-5-(propionylamino)phenyl]-2-methylpropanamide

• Molecular Formula: C13H17ClN2O2
• Molecular Weight: 268.74 g/mol
• IUPAC Name: N-[2-chloro-5-(propanoylamino)phenyl]-2-methylpropanamide
• InChI: InChI=1S/C13H17ClN2O2/c1-4-12(17)15-9-5-6-10(14)11(7-9)16-13(18)8(2)3/h5-8H,4H2,1-3H3,(H,15,17)(H,16,18)
• InChI Key: OCSZKRTYSGJTDG-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC(=C(C=C1)Cl)NC(=O)C(C)C

Description

N-[2-chloro-5-(propionylamino)phenyl]-2-methylpropanamide, commonly known as CP-122,288, is a chemical compound that belongs to the class of non-opioid analgesics. It was first synthesized in 1993 by Pfizer, Inc. as a potential treatment for pain and inflammation. CP-122,288 has been extensively studied for its analgesic properties and has shown promising results in preclinical studies.

Mechanism of Action

CP-122,288 works by inhibiting the activity of an enzyme called fatty acid amide hydrolase (FAAH). FAAH is responsible for breaking down a class of molecules called fatty acid amides, which include endocannabinoids such as anandamide. By inhibiting FAAH, CP-122,288 increases the levels of endocannabinoids in the body, which in turn reduces pain and inflammation.
Biochemical and Physiological Effects:
CP-122,288 has been shown to reduce pain and inflammation in animal models of arthritis, neuropathic pain, and inflammatory pain. It has also been shown to reduce hyperalgesia, which is an increased sensitivity to pain. CP-122,288 has been found to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

One advantage of CP-122,288 is its non-opioid nature, which makes it a potential alternative to traditional opioid analgesics. CP-122,288 has also been shown to be effective in reducing pain and inflammation in animal models, making it a useful tool for studying these conditions. However, one limitation of CP-122,288 is its specificity for FAAH, which may limit its usefulness in studying other pain pathways.

Future Directions

There are several potential future directions for research on CP-122,288. One area of interest is the development of more potent and selective FAAH inhibitors, which may have greater analgesic and anti-inflammatory effects. Another area of interest is the investigation of the role of endocannabinoids in pain and inflammation, which may lead to the development of new therapies for these conditions. Finally, the potential use of CP-122,288 in combination with other analgesics or anti-inflammatory agents should be explored, as it may enhance their effectiveness.

Synthesis Methods

The synthesis of CP-122,288 involves the reaction of 2-chloro-5-nitrobenzoic acid with propionyl chloride to form 2-chloro-5-propionylamino benzoic acid. This intermediate is then reacted with 2-methylpropanoyl chloride to yield CP-122,288.

Scientific Research Applications

CP-122,288 has been studied extensively for its potential use as a non-opioid analgesic. It has been shown to be effective in reducing pain in animal models of inflammatory and neuropathic pain. CP-122,288 has also been studied for its anti-inflammatory properties and has shown promise in reducing inflammation in animal models of arthritis.